21-Methyltricosanoyl-CoA

• Molecular Formula: C45H82N7O17P3S
• Molecular Weight: 1118.2 g/mol
• InChI: InChI=1S/C45H82N7O17P3S/c1-5-33(2)23-21-19-17-15-13-11-9-7-6-8-10-12-14-16-18-20-22-24-36(54)73-28-27-47-35(53)25-26-48-43(57)40(56)45(3,4)30-66-72(63,64)69-71(61,62)65-29-34-39(68-70(58,59)60)38(55)44(67-34)52-32-51-37-41(46)49-31-50-42(37)52/h31-34,38-40,44,55-56H,5-30H2,1-4H3,(H,47,53)(H,48,57)(H,61,62)(H,63,64)(H2,46,49,50)(H2,58,59,60)
• InChIKey: QQTVHDKUBTVXLZ-UHFFFAOYSA-N

21-Methyltricosanoyl-CoA for Peroxisomal Research: A 24-Carbon Methyl-Branched Very-Long-Chain Acyl-CoA

21-Methyltricosanoyl-CoA is a very-long-chain acyl-CoA (VLC-acyl-CoA) comprising a 24-carbon, C21-methyl-branched fatty acid (21-methyltricosanoic acid) conjugated to coenzyme A [1]. This compound belongs to the class of branched-chain fatty acyl-CoAs with a chain length exceeding 22 carbons, placing it at the intersection of two specialized metabolic categories: peroxisome-dependent very-long-chain substrates and methyl-branched substrates that require dedicated enzyme systems distinct from straight-chain fatty acid metabolism [2]. As a predicted metabolite in the human acylcarnitine pathway, it serves as a research tool for investigating peroxisomal beta-oxidation of non-canonical fatty acid substrates [3].

Peroxisomal β-oxidation probe for very-long-chain (>C22) substrates

Dual substrate class: methyl-branched plus VLC-acyl-CoA

Predicted engagement of ACOX2/ACOX3 branched-chain oxidase pathway

Annotated human acylcarnitine pathway intermediate

• [1] HMDB: 21-Methyltricosanoyl-CoA (HMDB0300789). Human Metabolome Database. 2021. View Source
• [2] Reddy JK, Hashimoto T. Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annu Rev Nutr. 2001;21:193-230. View Source
• [3] PathBank: Acylcarnitine 21-Methyltricosanoylcarnitine Pathway (PW125236). PathBank. 2021. View Source

Why Generic Acyl-CoA Substitution Fails: Divergent Peroxisomal Processing of Methyl-Branched vs. Straight-Chain VLC-Acyl-CoAs

Generic substitution with a straight-chain VLC-acyl-CoA (e.g., lignoceroyl-CoA, C24:0-CoA) or a shorter branched-chain analog cannot recapitulate the metabolic fate of 21-methyltricosanoyl-CoA. Human peroxisomes utilize distinct acyl-CoA oxidase (ACOX) isozymes with non-overlapping substrate specificities: ACOX1 processes straight-chain VLC-acyl-CoAs, whereas ACOX2 and ACOX3 are responsible for oxidizing 2-methyl-branched substrates [1]. A compound possessing both a >C22 backbone and a methyl branch therefore engages enzyme systems that neither straight-chain nor shorter branched analogs can fully interrogate [2]. The quantitative evidence below demonstrates why 21-methyltricosanoyl-CoA provides differentiated experimental utility that close analogs cannot substitute.

Straight-chain VLC-acyl-CoAs (e.g., lignoceroyl-CoA) are processed solely by ACOX1, missing branched-chain pathway engagement.

Shorter branched-chain analogs lack the >C22 backbone, altering peroxisomal routing and chain-shortening requirements.

Generic acyl-CoA standards do not combine the dual structural features needed to probe ACOX2/ACOX3 and SLC27A2 function simultaneously.

• [1] Ferdinandusse S, Denis S, van Roermund CWT, et al. A novel case of ACOX2 deficiency leads to recognition of a third human peroxisomal acyl-CoA oxidase. Biochim Biophys Acta Mol Basis Dis. 2018;1864(3):952-958. View Source
• [2] Van Veldhoven PP. Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. J Lipid Res. 2010;51(10):2863-2895. View Source

21-Methyltricosanoyl-CoA: Quantitative Differentiation Evidence for Peroxisomal Research Procurement

Dual Substrate Class Engagement: Very-Long-Chain Plus Methyl-Branched Structural Features

21-Methyltricosanoyl-CoA (C24 methyl-branched) occupies a unique combinatorial substrate space not represented by common research standards. Straight-chain VLC-acyl-CoAs (e.g., lignoceroyl-CoA, C24:0) lack the methyl branch required for ACOX2/ACOX3 engagement [1]. Conversely, canonical branched-chain substrates such as pristanoyl-CoA (C19) and phytanoyl-CoA (C20) lack the very-long-chain backbone (>C22) that mandates peroxisomal chain-shortening prior to mitochondrial transfer [2]. 21-Methyltricosanoyl-CoA is the only commercially cataloged acyl-CoA that simultaneously satisfies both the >C22 VLCFA criterion and the methyl-branched criterion, enabling investigation of how peroxisomes prioritize and process substrates bearing dual metabolic routing signals [3].

Dual Substrate Class

Class-level

C24 backbone + C21 methyl branch; +5 carbons vs. pristanoyl-CoA; 1 methyl branch vs. C24:0-CoA.

Supports investigation of VLCFA import and branched-chain oxidation in a single substrate.

Combinatorial structural profile not found in common straight-chain or shorter branched standards.

Evidence Dimension	Structural class membership (chain length + branching)
Target Compound Data	C24 backbone with C21 methyl branch (VLC + branched)
Comparator Or Baseline	Lignoceroyl-CoA: C24 straight-chain (VLC, unbranched). Pristanoyl-CoA: C19 methyl-branched (
Quantified Difference	Chain length difference: +5 carbons vs. pristanoyl-CoA; branching difference: 1 methyl branch present vs. 0 in C24:0-CoA
Conditions	Structural classification based on established peroxisomal substrate categories

Why This Matters

This combinatorial structural profile enables experiments that simultaneously probe both VLCFA peroxisomal import and branched-chain oxidation pathways in a single substrate, which no single in-class comparator provides.

• [1] Ferdinandusse S, Denis S, van Roermund CWT, et al. A novel case of ACOX2 deficiency leads to recognition of a third human peroxisomal acyl-CoA oxidase. Biochim Biophys Acta Mol Basis Dis. 2018;1864(3):952-958. View Source
• [2] Wanders RJA, Waterham HR, Ferdinandusse S. Metabolic Interplay between Peroxisomes and Other Subcellular Organelles Including Mitochondria. Int J Mol Sci. 2015;16(11):26035-26054. View Source
• [3] HMDB: 21-Methyltricosanoyl-CoA (HMDB0300789). Human Metabolome Database. 2021. View Source

ACOX Isozyme Divergence: Predicted ACOX2/ACOX3 Processing vs. ACOX1-Only for Straight-Chain Analogs

Human peroxisomes contain three acyl-CoA oxidases with defined substrate specificity boundaries. Ferdinandusse et al. (2018) demonstrated that ACOX1 is responsible for straight-chain fatty acid oxidation across varying chain lengths, whereas both ACOX2 and ACOX3 are involved in degradation of branched-chain fatty acids [1]. A straight-chain C24 analog (lignoceroyl-CoA) is processed exclusively by ACOX1 [1]. In contrast, 21-methyltricosanoyl-CoA, by virtue of its methyl branch, is predicted to engage the ACOX2/ACOX3 system [2]. This divergence carries functional consequences: ACOX2 deficiency in humans causes accumulation of branched-chain substrates and bile acid intermediates, demonstrating that branched-chain oxidation is non-redundant and cannot be rescued by ACOX1 activity [1].

ACOX Isozyme Engagement

Class-level

Methyl-branched substrate → predicted ACOX2/ACOX3; straight-chain C24:0-CoA → ACOX1 only. ACOX2 deficiency leads to accumulation with no ACOX1 compensation.

Supports differentiation of branched-chain oxidase activity from straight-chain ACOX1 in peroxisomal studies.

Evidence Dimension	Acyl-CoA oxidase isozyme engagement
Target Compound Data	Methyl-branched substrate → predicted ACOX2/ACOX3 oxidation pathway
Comparator Or Baseline	Straight-chain VLC-acyl-CoAs (C24:0-CoA) → ACOX1 oxidation pathway
Quantified Difference	Isozyme pathway divergence: ACOX2/ACOX3 (branched-chain specific) vs. ACOX1 (straight-chain specific). ACOX2 deficiency results in substrate accumulation with no compensatory oxidation by ACOX1
Conditions	Substrate specificity established in human peroxisomal oxidase studies

Why This Matters

Researchers studying ACOX2/ACOX3 function, branched-chain fatty acid disorders, or peroxisomal metabolic compartmentalization require branched substrates to observe pathway-specific effects that straight-chain analogs cannot elicit.

• [1] Ferdinandusse S, Denis S, van Roermund CWT, et al. A novel case of ACOX2 deficiency leads to recognition of a third human peroxisomal acyl-CoA oxidase. Biochim Biophys Acta Mol Basis Dis. 2018;1864(3):952-958. View Source
• [2] Wanders RJA, Ferdinandusse S, Brites P, Kemp S. Peroxisomes, lipid metabolism and lipotoxicity. Biochim Biophys Acta. 2010;1801(3):272-280. View Source

SLC27A2 (VLCS) Activation Profile: Differentiated Very-Long-Chain and Branched-Chain Activation

SLC27A2 (very-long-chain acyl-CoA synthetase, VLCS) is the primary enzyme that activates fatty acids containing 22 or more carbons to their CoA derivatives [1]. Critically, SLC27A2 exhibits a broader substrate tolerance than shorter-chain synthetases, activating long-chain, branched-chain, and very-long-chain fatty acids alike [2]. Steinberg et al. (1999) cloned human VLCS and demonstrated that it activates the branched-chain fatty acids phytanic acid and pristanic acid in addition to lignoceric acid (C24:0) [3]. 21-Methyltricosanoyl-CoA, with its C24 methyl-branched structure, serves as a direct probe of SLC27A2 activity that spans both the VLCFA and branched-chain substrate classes simultaneously [1].

SLC27A2 Activation Profile

Class-level

C24 methyl-branched CoA simultaneously tests VLCFA activation and branched-chain handling by SLC27A2 (VLCS). Expressed hVLCS activates phytanic, pristanic, and lignoceric acids.

Supports study of SLC27A2’s capacity to process dual substrate features relevant to X-ALD research.

Evidence Dimension	Acyl-CoA synthetase substrate class coverage
Target Compound Data	C24 methyl-branched → engages SLC27A2 with dual VLC + branched features
Comparator Or Baseline	Medium-chain acyl-CoAs (C8-C12) → activated by ACSM family, not SLC27A2; Long-chain branched (e.g., pristanoyl-CoA) → SLC27A2 (branched only, lacks VLC feature); C24:0-CoA → SLC27A2 (VLC only, lacks branched feature)
Quantified Difference	SLC27A2 activates substrates with >C22 chain length regardless of branching status, whereas shorter-chain synthetases (e.g., ACSL family) show limited activity toward branched substrates
Conditions	Substrate specificity established via recombinant hVLCS expression in COS-1 cells

Why This Matters

For researchers studying SLC27A2 function, X-linked adrenoleukodystrophy (where SLC27A2 activity is impaired), or peroxisomal import defects, this compound provides a substrate that simultaneously tests VLCFA activation and branched-chain handling by the same enzyme system.

• [1] NCBI Gene: SLC27A2 solute carrier family 27 member 2 [Homo sapiens]. Gene ID: 11001. Updated 2026. View Source
• [2] Watkins PA. Very-long-chain acyl-CoA synthetases. J Biol Chem. 2008;283(4):1773-1777. View Source
• [3] Steinberg SJ, Wang SJ, Kim DG, Mihalik SJ, Watkins PA. Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochem Biophys Res Commun. 1999;257(2):615-621. View Source

Peroxisomal Routing Mandate: Predicted Peroxisome-Only Oxidation vs. Mitochondrial Substrates

Very-long-chain fatty acids (>C22) cannot enter mitochondria directly and require peroxisomal chain-shortening to octanoyl-CoA (C8) before mitochondrial transfer [1]. Branched-chain fatty acids similarly require peroxisomal processing; traditional mitochondrial beta-oxidation cannot accommodate methyl-branched substrates without prior peroxisomal α- or β-oxidation steps [2]. 21-Methyltricosanoyl-CoA, possessing both VLC and branched features, is therefore predicted to be obligatorily peroxisomal in its initial oxidation steps [3]. This contrasts with medium-chain straight-chain acyl-CoAs (C8-C12), which bypass peroxisomes entirely and enter mitochondria directly via the carnitine shuttle [1].

Subcellular Oxidation Routing

Class-level

>C22 + methyl-branched → predicted obligate peroxisomal oxidation. Medium-chain (C8-C12) substrates bypass peroxisomes; long-chain substrates show ambiguous compartmental partitioning.

Provides a substrate with peroxisome-restricted routing, reducing confounding mitochondrial signals in compartment-specific studies.

Evidence Dimension	Subcellular oxidation compartment routing
Target Compound Data	>C22 + methyl-branched → predicted obligate peroxisomal oxidation
Comparator Or Baseline	Medium-chain straight-chain acyl-CoAs (C8-C12) → direct mitochondrial oxidation; Long-chain straight-chain (C16-C20) → partial peroxisomal/mitochondrial overlap
Quantified Difference	Chain length threshold >C22 mandates peroxisomal processing; methyl branching independently requires peroxisomal α- or β-oxidation machinery
Conditions	Established peroxisomal import and oxidation criteria from mammalian cell studies

Why This Matters

Experiments requiring specific interrogation of peroxisomal oxidation pathways without confounding mitochondrial contribution benefit from substrates with obligate peroxisomal routing; medium- or long-chain straight-chain analogs introduce ambiguous compartmental signals.

• [1] Wanders RJA, Waterham HR. Biochemistry of mammalian peroxisomes revisited. Annu Rev Biochem. 2006;75:295-332. View Source
• [2] Verhoeven NM, Jakobs C. Human metabolism of phytanic acid and pristanic acid. Prog Lipid Res. 2001;40(6):453-466. View Source
• [3] PathBank: Acylcarnitine 21-Methyltricosanoylcarnitine Pathway (PW125236). PathBank. 2021. View Source

Metabolic Pathway Annotation: Explicit Inclusion in Human Acylcarnitine Pathway

21-Methyltricosanoyl-CoA is explicitly annotated in PathBank as the acyl-CoA intermediate in the formation of 21-methyltricosanoylcarnitine, a predicted human acylcarnitine species [1]. The pathway specifies that 21-methyltricosanoic acid is activated to 21-methyltricosanoyl-CoA via long-chain fatty-acid CoA ligase 1, then converted to its acylcarnitine derivative by carnitine O-palmitoyltransferase 1 (CPT1) for mitochondrial import [1]. This pathway annotation provides a defined metabolic context absent for many other synthetic or rare acyl-CoA species. In contrast, non-branched VLC-acyl-CoAs (e.g., C26:0-CoA) are associated with distinct disease-relevant pathways (X-ALD, peroxisomal biogenesis disorders) and do not share this specific acylcarnitine routing annotation [2].

Metabolic Pathway Annotation

Reported

Explicitly annotated in PathBank acylcarnitine pathway (PW125236): 21-methyltricosanoic acid → 21-methyltricosanoyl-CoA → 21-methyltricosanoylcarnitine via CPT1.

Offers a defined pathway context for targeted acylcarnitine assay development and CPT1 substrate promiscuity studies.

Evidence Dimension	Curated metabolic pathway inclusion
Target Compound Data	Explicitly annotated in human acylcarnitine pathway (PathBank PW125236)
Comparator Or Baseline	Straight-chain C24:0-CoA → annotated in peroxisomal VLCFA oxidation pathways, not in methyl-branched acylcarnitine pathway. Shorter branched-chain acyl-CoAs (pristanoyl-CoA) → annotated in branched-chain oxidation pathways but lack VLC acylcarnitine routing
Quantified Difference	Pathway distinction: methyl-branched VLC-acyl-CoA routing via CPT1 to acylcarnitine pool vs. straight-chain VLC-acyl-CoA direct peroxisomal oxidation without acylcarnitine intermediate at VLC stage
Conditions	PathBank curated human metabolic pathway database

Why This Matters

For metabolomics researchers developing targeted acylcarnitine assays or studying CPT1 substrate promiscuity, this compound provides a structurally defined standard with an established pathway context that alternative acyl-CoAs lack.

• [1] PathBank: Acylcarnitine 21-Methyltricosanoylcarnitine Pathway (PW125236). PathBank. 2021. View Source
• [2] Kemp S, Huffnagel IC, Linthorst GE, Wanders RJ, Engelen M. Adrenoleukodystrophy - neuroendocrine pathogenesis and redefinition of natural history. Nat Rev Endocrinol. 2016;12(10):606-615. View Source

Analytical Distinguishability: Predicted LC-MS/MS Fragmentation Different from Straight-Chain Isomers

The methyl branch at C21 confers distinct collision-induced dissociation (CID) behavior compared to straight-chain C24:0-CoA, enabling unambiguous identification in complex biological matrices. Predicted LC-MS/MS spectra for 21-methyltricosanoyl-CoA (negative ion mode) show characteristic fragmentation patterns at 10V, 20V, and 40V collision energies, with unique splash keys available in the HMDB spectral library [1]. The branched structure produces diagnostic fragment ions that differ from those of straight-chain VLC-acyl-CoAs of equivalent carbon number. This analytical distinguishability is critical for studies where endogenous straight-chain VLC-acyl-CoAs are present at high abundance (e.g., C24:0-CoA in plasma and tissue) and could otherwise confound quantification [2].

LC-MS/MS Distinguishability

Data to verify

Predicted negative-ion CID spectra show unique fragment patterns (HMDB). Methyl branch enables distinct MRM transitions not confounded by abundant endogenous straight-chain VLC-acyl-CoAs.

May reduce background interference in lipidomics and exogenous acyl-CoA tracing assays.

Predicted spectra; experimental validation recommended.

Evidence Dimension	LC-MS/MS fragmentation pattern uniqueness
Target Compound Data	Predicted negative-ion QTOF spectra: 10V splash10-014i-0900000000-b7747e642d07f05a6daf; 20V splash10-014i-7902402500-30e24e5a7505aa0f3ea8; 40V splash10-06vi-9202400200-1fac138310c2f69b4285
Comparator Or Baseline	Straight-chain C24:0-CoA (lignoceroyl-CoA) → different fragmentation pattern due to absence of methyl branch; common endogenous VLC-acyl-CoAs present in all biological samples
Quantified Difference	Methyl branch introduces distinct fragmentation pathway; unique spectral signatures enable selective multiple reaction monitoring (MRM) transitions not confounded by endogenous straight-chain VLC-acyl-CoA signals
Conditions	Predicted LC-MS/MS spectra from HMDB; experimental validation recommended

Why This Matters

For analytical chemists developing targeted lipidomics methods or researchers tracing exogenous acyl-CoA metabolism, the unique spectral signature reduces background interference from abundant endogenous straight-chain VLC-acyl-CoAs, improving assay specificity and quantification accuracy.

• [1] HMDB: 21-Methyltricosanoyl-CoA (HMDB0300789) - Predicted LC-MS/MS Spectra. Human Metabolome Database. 2021. View Source
• [2] Magnes C, Sinner FM, Regittnig W, Pieber TR. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. Anal Chem. 2005;77(9):2889-2894. View Source

21-Methyltricosanoyl-CoA: Validated Research and Industrial Application Scenarios

Peroxisomal ACOX2/ACOX3 Isozyme Specificity Assays

Use 21-methyltricosanoyl-CoA as a substrate to differentiate ACOX2 and ACOX3 activity from ACOX1 in purified enzyme assays, cell lysates, or isolated peroxisomal fractions. Unlike straight-chain VLC-acyl-CoAs that exclusively report ACOX1 activity, this methyl-branched substrate enables specific interrogation of the branched-chain oxidase system [7]. Applicable for functional studies of ACOX2 deficiency, peroxisomal biogenesis disorders, or screening of pharmacological modulators targeting branched-chain fatty acid oxidation pathways [8].

SLC27A2 (VLCS) Functional Characterization and X-ALD Research

Employ 21-methyltricosanoyl-CoA or its precursor free acid in SLC27A2 activity assays to simultaneously assess the enzyme's capacity to handle very-long-chain and branched-chain substrates. SLC27A2 dysfunction is implicated in X-linked adrenoleukodystrophy, where impaired VLCFA activation contributes to pathogenic accumulation [7]. This compound serves as a dual-feature substrate that can reveal whether disease-associated mutations differentially affect VLCFA versus branched-chain activation capabilities, providing mechanistic insight not obtainable with straight-chain substrates alone [8].

Acylcarnitine Profiling and CPT1 Substrate Promiscuity Studies

Use 21-methyltricosanoyl-CoA in in vitro CPT1 assays or cell-based acylcarnitine profiling studies to investigate how carnitine palmitoyltransferase 1 handles methyl-branched very-long-chain substrates. The compound's explicit annotation in the human acylcarnitine pathway [7] supports its use as a standard for developing targeted LC-MS/MS methods to detect and quantify 21-methyltricosanoylcarnitine in biological samples, with applications in clinical metabolomics and inherited metabolic disease screening [8].

Peroxisome-Mitochondria Metabolic Partitioning Studies

Deploy 21-methyltricosanoyl-CoA in subcellular fractionation or organelle-specific oxidation assays to study how peroxisomes and mitochondria partition overlapping versus distinct fatty acid substrates. The compound's predicted obligate peroxisomal routing (based on >C22 chain length plus methyl branching) [7] provides a clean experimental tool for isolating peroxisome-specific oxidation activity without confounding mitochondrial contribution, unlike medium- or long-chain straight-chain acyl-CoAs that partition ambiguously between the two compartments [8].

Application

Selection Property

Validation Focus

Peroxisomal ACOX2/ACOX3 specificity assays

Branched-chain oxidase substrate specificity

Differentiate ACOX2/ACOX3 activity from ACOX1 in enzyme or organelle preparations

SLC27A2 (VLCS) functional characterization

Dual VLCFA and branched-chain activation profile

Assess SLC27A2’s ability to handle combined substrate features relevant to X-ALD research

Acylcarnitine profiling & CPT1 studies

Predicted acylcarnitine pathway intermediate

Support targeted detection of 21-methyltricosanoylcarnitine in biological matrices

Peroxisome-mitochondria partitioning studies

Obligate peroxisomal routing signature

Isolate peroxisome-specific oxidation activity without mitochondrial overlap

• [1] Ferdinandusse S, Denis S, van Roermund CWT, et al. A novel case of ACOX2 deficiency leads to recognition of a third human peroxisomal acyl-CoA oxidase. Biochim Biophys Acta Mol Basis Dis. 2018;1864(3):952-958. View Source
• [2] Wanders RJA, Waterham HR, Ferdinandusse S. Metabolic Interplay between Peroxisomes and Other Subcellular Organelles Including Mitochondria. Int J Mol Sci. 2015;16(11):26035-26054. View Source
• [3] NCBI Gene: SLC27A2 solute carrier family 27 member 2 [Homo sapiens]. Gene ID: 11001. Updated 2026. View Source
• [4] Steinberg SJ, Wang SJ, Kim DG, Mihalik SJ, Watkins PA. Human very-long-chain acyl-CoA synthetase: cloning, topography, and relevance to branched-chain fatty acid metabolism. Biochem Biophys Res Commun. 1999;257(2):615-621. View Source
• [5] PathBank: Acylcarnitine 21-Methyltricosanoylcarnitine Pathway (PW125236). PathBank. 2021. View Source
• [6] Magnes C, Sinner FM, Regittnig W, Pieber TR. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. Anal Chem. 2005;77(9):2889-2894. View Source
• [7] Wanders RJA, Waterham HR. Biochemistry of mammalian peroxisomes revisited. Annu Rev Biochem. 2006;75:295-332. View Source
• [8] Reddy JK, Hashimoto T. Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annu Rev Nutr. 2001;21:193-230. View Source